Cas no 682761-53-1 (7-ethyl-8-(2-hydroxyethyl)amino-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-ethyl-8-(2-hydroxyethyl)amino-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 682761-53-1
• MF: C₁₁H₁₇N₅O₃
• MW: 267.284381628037
• CID: 6431332
• PubChem ID: 3318333
• Update Time: 2025-06-08

7-ethyl-8-(2-hydroxyethyl)amino-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-ethyl-8-(2-hydroxyethyl)amino-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• NCGC00316995-01
• F3260-0725
• 7-ethyl-8-((2-hydroxyethyl)amino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
• AB01313119-01
• 7-ethyl-8-(2-hydroxyethylamino)-1,3-dimethylpurine-2,6-dione
• 7-ethyl-8-[(2-hydroxyethyl)amino]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• 682761-53-1
• AKOS005617176

• Inchi： 1S/C11H17N5O3/c1-4-16-7-8(13-10(16)12-5-6-17)14(2)11(19)15(3)9(7)18/h17H,4-6H2,1-3H3,(H,12,13)
• InChI Key： PUTZKJOJVSUOBL-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(NCCO)N2CC)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 267.13313942g/mol
• Monoisotopic Mass: 267.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 90.7Ų

Additional information on 7-ethyl-8-(2-hydroxyethyl)amino-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 7-ethyl-8-(2-hydroxyethyl)amino-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione and Its Significance in Modern Chemical Biology

The compound with the CAS number 682761-53-1, specifically 7-ethyl-8-(2-hydroxyethyl)amino-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound has garnered attention due to its structural complexity and potential biological activities. The presence of multiple functional groups, including ethyl, hydroxyethyl amino substituents, and a purine core, makes it a versatile scaffold for further derivatization and investigation.

Recent advancements in pharmaceutical research have highlighted the importance of purine derivatives in drug discovery. Purines are fundamental components of nucleic acids and play a crucial role in various cellular processes. The modification of the purine ring system can lead to compounds with enhanced binding affinity and selectivity towards biological targets. In particular, the 7-ethyl-8-(2-hydroxyethyl)amino-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure offers a unique combination of features that make it an attractive candidate for therapeutic development.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex bioactive molecules. The flexibility provided by the tetrahydro system allows for conformational diversity, which can be exploited to optimize interactions with biological targets. Additionally, the hydroxyethyl group introduces a polar moiety that can enhance solubility and bioavailability, critical factors in drug design.

Current research in chemical biology is increasingly focused on developing small molecules that modulate enzyme activity and signal transduction pathways. The 7-ethyl-8-(2-hydroxyethyl)amino-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has shown promise in preliminary studies as a modulator of enzymes involved in metabolic pathways. Its ability to interact with specific amino acid residues within target proteins suggests that it could be used to develop inhibitors or activators with therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the ethyl and hydroxyethyl groups requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to achieve these transformations more efficiently than ever before. This progress underscores the importance of innovative synthetic strategies in unlocking the therapeutic potential of complex molecules.

In addition to its synthetic appeal, the 7-ethyl-8-(2-hydroxyethyl)amino-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been investigated for its potential role in addressing neurological disorders. Purine derivatives have long been recognized for their ability to interact with adenosine receptors, which are involved in regulating various physiological processes. By modulating these receptors, compounds like this one may offer novel approaches to treating conditions such as epilepsy and neurodegenerative diseases.

The development of new drugs is often hampered by challenges associated with drug delivery and bioavailability. The structural features of 7-ethyl-8-(2-hydroxyethyl)amino-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione provide opportunities for addressing these issues. For instance，the hydroxyethyl group can be exploited to create prodrugs that release active compounds in targeted tissues or cells. Such strategies could enhance therapeutic efficacy while minimizing side effects.

Furthermore，the compound’s potential as a scaffold for drug design aligns with emerging trends in personalized medicine. By systematically modifying its structure， researchers can generate libraries of derivatives with tailored properties for specific therapeutic applications. This approach leverages computational modeling and high-throughput screening techniques to accelerate the discovery process.

The future prospects for 7-ethyl-8-(2-hydroxyethyl)amino-1，3-dimethyl - 2， 3， 6， 7 - tetrahydro - 1H - purine - 2， 6 - dione are promising， given its unique structural features and potential biological activities。 As research continues to uncover new therapeutic targets， this compound will likely play an increasingly important role in drug development。 Its synthesis， characterization， and application in medicinal chemistry exemplify the power of interdisciplinary collaboration between chemists， biologists， and pharmacologists.